1-(4-isopropylphenyl)-N-methyl-5-oxo-N-(tetrahydro-2H-thiopyran-4-yl)-3-pyrrolidinecarboxamide

• IUPAC Name: N-methyl-5-oxo-1-(4-propan-2-ylphenyl)-N-(thian-4-yl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H28N2O2S/c1-14(2)15-4-6-18(7-5-15)22-13-16(12-19(22)23)20(24)21(3)17-8-10-25-11-9-17/h4-7,14,16-17H,8-13H2,1-3H3
• InChI Key: WPYGMSVPDKDGGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)N2CC(CC2=O)C(=O)N(C)C3CCSCC3
• Molecular Formula: C20H28N2O2S
• Molecular Weight: 360.5 g/mol

Description

The compound is a specialized chemical structure, primarily studied for its chemical synthesis and properties. It is part of a broader class of compounds that have been explored for their potential applications in various fields of chemistry and biochemistry.

Synthesis Analysis

The synthesis of similar compounds involves multi-component reactions and can be performed in different mediums like water, using bases like triethylamine at room temperature (Jayarajan et al., 2019). The process typically includes the use of different techniques like FT-IR, NMR, and X-ray diffraction for characterization.

Molecular Structure Analysis

The molecular structure of related compounds is often analyzed using computational chemistry methods. X-ray diffraction studies are commonly used for structural characterization, providing insights into the stereochemistry and molecular configurations (Nural et al., 2018).

Chemical Reactions and Properties

Compounds within this chemical class exhibit a range of chemical reactions, including cycloaddition, acylation, and hydrolysis, leading to the formation of diverse structures with varying properties (Lei et al., 2013). The reactivity is often influenced by the presence of specific functional groups and the overall molecular configuration.

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, are key aspects studied in these compounds. Techniques like single-crystal X-ray diffraction are utilized for detailed analysis (Merola & Franks, 2015).

Chemical Properties Analysis

The chemical properties, including acidity, reactivity with various reagents, and potential for forming derivatives, are explored. Studies often focus on the compound's interaction with different chemical agents and the resulting changes in chemical structure and properties (Wagner et al., 1993).

Scientific Research Applications

Chemical Synthesis Methods

• Microwave-Assisted Synthesis : The synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines demonstrates modern techniques like microwave-assisted synthesis, offering higher yields in shorter times compared to conventional methods. These compounds possess valuable biological activities (Youssef, Azab, & Youssef, 2012).
• Polyamide Synthesis : Aromatic polyamides containing n-alkylphenylimide units show enhanced thermal stability and solubility, which are key properties for high-performance materials (Choi & Jung, 2004).

Potential Biological Activities

• Antisecretory and Antiulcer Activities : Derivatives of 2-(2-pyridyl)tetrahydrothiophene-2-carbothioamide have shown significant antisecretory and antiulcer activities, suggesting potential therapeutic applications (Aloup et al., 1987).
• Antiallergic Properties : Synthesis of antiallergic 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines revealed compounds with potent antiallergic activity, some of which are undergoing clinical studies (Nohara et al., 1985).

Other Research Areas

• Polyamide Modification : The incorporation of kinked, flexible monomers into aromatic polyamides shows promise in creating materials with improved solubility and thermal resistance, highlighting the versatility of these chemical structures in material science (Maglio, Palumba, & Vignola, 1995).
• Antimicrobial Activity : Research into linear dipeptide pyridine and macrocyclic pentaazapyridine compounds indicates potential antimicrobial applications, underscoring the breadth of research into pyridine derivatives (Azab, Flefel, Sabry, & Amr, 2016).